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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of 4-
methyloctane, a flammable liquid classified with aspiration and potential environmental
hazards. Adherence to these guidelines is critical for minimizing risks and ensuring responsible
chemical waste management.

Immediate Safety and Hazard Information

4-Methyloctane is a flammable liquid and vapor, categorized as a Category 3 flammable liquid.
[1][2] It also presents an aspiration hazard and may be fatal if swallowed and enters the
airways.[1][2][3][4] Therefore, handling and disposal require stringent safety measures to
prevent ignition and exposure.

Key Hazards:

o Flammable Liquid: Keep away from heat, sparks, open flames, and hot surfaces.[1][2][4] Use
non-sparking tools and explosion-proof equipment.[1]

o Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][4] Do not induce
vomiting if ingested.[1]

e Environmental Hazard: Discharge into the environment must be avoided.[1] Do not let the
chemical enter drains or sewer systems.[1][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b165697?utm_src=pdf-interest
https://www.benchchem.com/product/b165697?utm_src=pdf-body
https://www.benchchem.com/product/b165697?utm_src=pdf-body
https://www.benchchem.com/product/b165697?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://wap.guidechem.com/encyclopedia/4-methyloctane-dic355939.html
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://wap.guidechem.com/encyclopedia/4-methyloctane-dic355939.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloctane
http://cdn.chemservice.com/product/msdsnew/External/English/N-10839%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://wap.guidechem.com/encyclopedia/4-methyloctane-dic355939.html
http://cdn.chemservice.com/product/msdsnew/External/English/N-10839%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10839%20English%20SDS%20US.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
https://www.chemicalbook.com/msds/4-methyloctane.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-10839%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 4-methyloctane.

Property Value

Molecular Formula CoH20

Molecular Weight 128.25 g/mol

CAS Number 2216-34-4

Boiling Point 141.6 °C at 760 mmHg
Flash Point 24.2 °C

Density 0.722 g/lcm3

Water Solubility 115 pg/kg at 25 °C

Procedural Protocol for Disposal

This protocol outlines the step-by-step process for the safe disposal of 4-methyloctane.
1. Personal Protective Equipment (PPE) and Engineering Controls:

o Always wear suitable protective clothing, chemical-impermeable gloves, and eye/face
protection.[1][4]

» Handle 4-methyloctane in a well-ventilated place, preferably within a chemical fume hood.

[1]
2. Waste Collection:

o Collect waste 4-methyloctane in a suitable, labeled, and closed container.[1] The container
must be compatible with flammable hydrocarbons.

e Do not mix with incompatible waste streams. It is advisable to collect alkanes and other non-
halogenated organic solvents in a dedicated waste container.[5]
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e Ensure the waste container is properly grounded and bonded during transfer to prevent
static discharge.[1][4]

3. Labeling and Storage:

o Clearly label the waste container as "Hazardous Waste," "Flammable," and with the full
chemical name "4-Methyloctane."

o Store the sealed waste container in a designated hazardous waste accumulation area, which
should be a cool, well-ventilated place away from ignition sources.[2][4]

« Store locked up.[1][4]
4. Final Disposal:

e The primary method for the disposal of 4-methyloctane is through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1]

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste disposal contractor.[6][7] Do not attempt to
dispose of this chemical through regular trash or sewer systems.[1][6]

5. Container Decontamination:

o Empty containers that held 4-methyloctane can be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).[1]

e The rinsate must be collected and disposed of as hazardous waste.[6]

 After thorough decontamination, the packaging can be punctured to render it unusable for
other purposes and then disposed of in a sanitary landfill, or recycled/reconditioned if
permissible by local regulations.[1]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-
methyloctane.
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Step 1: Assess Hazards & Wear PPE
- Flammable Liquid
- Aspiration Hazard

- Wear gloves, goggles, lab coat
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Step 2: Collect Waste |
- Use designated, compatible container
- Ground and bond container

T
\
\
/ \For empty containers
Step 3: Label and Store

A
- Label as 'Hazardous Waste, Flammable, 4-Methyloctane'
- Store in cool, ventilated, secure area
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Step 4: Arrange Professional Disposal
- Contact EHS or certified waste vendor

\
\
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Step 5: Decontaminate Empty Container

- Triple rinse with appropriate solvent
- Collect rinsate as hazardous waste

Y

Dispose of Decontaminated Container

- Puncture and landfill or recycle per regulations
Licensed Chemical Destruction Facility

(e.g., Incineration)

Click to download full resolution via product page
Caption: Logical workflow for the safe disposal of 4-methyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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